Cas no 1071829-82-7 ((3R)-oxan-3-amine)

• Product Name: (3R)-oxan-3-amine
• CAS No: 1071829-82-7
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD11053730
• CID: 823431
• PubChem ID: 7201308
• Update Time: 2025-10-24

(3R)-oxan-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-Tetrahydro-2H-pyran-3-amine
• (R)-3-Aminotetrahydropyran Hydrochloride
• (R)-tetrahydro-2H-pyran-3-amine hydrochloride
• (3R)-oxan-3-amine
• (R)-Tetrahydro-2H-pyran-3-ylamine
• (R)-Tetrahydro-pyran-3-ylamine
• ZB1397
• 1071829-82-7
• BS-25137
• MFCD11053730
• AKOS015995270
• SCHEMBL4640316
• DTXSID80428384
• CS-0183316
• F31015
• EN300-214074

• MDL： MFCD11053730
• Inchi： 1S/C5H11NO/c6-5-2-1-3-7-4-5/h5H,1-4,6H2/t5-/m1/s1
• InChI Key： WUUOEJJGRCQGBQ-RXMQYKEDSA-N
• SMILES： O1CCC[C@H](C1)N

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 151.4±33.0 ºC (760 Torr),
• Flash Point: 49.3±18.6 ºC,
• Solubility: Soluble (170 g/l) (25 º C),
• PSA: 35.25000
• LogP: 1.62640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3R)-oxan-3-amine

Comprehensive Overview of (3R)-oxan-3-amine (CAS No. 1071829-82-7): Properties, Applications, and Industry Trends

The compound (3R)-oxan-3-amine (CAS No. 1071829-82-7) is a chiral amine derivative of oxane, a six-membered oxygen-containing heterocycle. Its unique stereochemistry at the 3-position makes it a valuable intermediate in pharmaceutical synthesis and specialty chemical applications. The R-configuration of this amine is particularly significant for enantioselective reactions, where chirality plays a critical role in biological activity. Researchers and manufacturers increasingly seek chiral building blocks like (3R)-oxan-3-amine to develop optically active compounds with higher efficacy and fewer side effects.

In recent years, the demand for enantiomerically pure amines has surged, driven by advancements in asymmetric synthesis and the pharmaceutical industry's focus on precision medicine. (3R)-oxan-3-amine is often explored in the context of drug discovery and catalysis, where its structural features enable the creation of complex molecules. A growing trend in organic chemistry involves using such chiral amines as ligands or catalysts in transition-metal-catalyzed reactions, which are pivotal for constructing carbon-heteroatom bonds efficiently.

The physicochemical properties of (3R)-oxan-3-amine (CAS No. 1071829-82-7) contribute to its versatility. Its moderate polarity and stability under various reaction conditions make it suitable for multi-step syntheses. Analytical techniques like HPLC and chiral chromatography are commonly employed to verify its enantiopurity, a critical quality parameter for end-use applications. Furthermore, the compound's compatibility with green chemistry principles—such as solvent optimization and atom economy—aligns with the industry's shift toward sustainable practices.

Beyond pharmaceuticals, (3R)-oxan-3-amine finds niche applications in agrochemicals and material science. For instance, its incorporation into polymer backbones can enhance thermal stability or impart specific optical properties. Researchers are also investigating its potential in bioconjugation strategies, where it may serve as a linker for bioactive molecules. These diverse applications underscore the compound's relevance in addressing contemporary challenges, such as developing eco-friendly pesticides or advanced functional materials.

From a commercial perspective, suppliers of (3R)-oxan-3-amine (CAS No. 1071829-82-7) emphasize scalability and cost-effectiveness to meet the needs of industrial-scale production. Innovations in continuous flow chemistry and enzymatic resolution methods are reducing synthesis costs while improving yield and purity. As the scientific community continues to explore structure-activity relationships, compounds like (3R)-oxan-3-amine will remain pivotal in unlocking new chemical spaces for therapeutic and technological breakthroughs.

In summary, (3R)-oxan-3-amine represents a compelling case study in the intersection of chiral chemistry and applied sciences. Its role in enabling stereoselective synthesis, coupled with emerging applications in sustainability-driven sectors, positions it as a compound of enduring interest. For researchers and industry professionals, staying abreast of developments related to this molecule is essential for leveraging its full potential in innovation-driven markets.